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Introduction
SB399885 is a potent and selective 5-HT6 receptor antagonist that has demonstrated

significant cognitive-enhancing properties in preclinical rat models.[1][2][3] As a brain-

penetrant, orally active compound, SB399885 holds promise for the therapeutic intervention of

cognitive deficits observed in neurodegenerative disorders such as Alzheimer's disease.[1][4]

The mechanism underlying its pro-cognitive effects is primarily attributed to the blockade of 5-

HT6 receptors, which leads to an enhancement of cholinergic neurotransmission.[1][5] This

document provides detailed application notes and experimental protocols for the use of

SB399885 in rat models of cognitive enhancement.
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Parameter Recommendation Notes

Dosage 10 mg/kg

This dosage has been shown

to be effective in reversing

cognitive deficits.[1][2] A

minimum effective dose of 1

mg/kg has been noted in

specific seizure-related tests.

[1][2]

Route of Administration
Oral (p.o.) or Intraperitoneal

(i.p.)

Oral gavage is the most

common and effective route for

cognitive studies.[1][2]

Frequency Once or twice daily (b.i.d.)

For chronic studies, a twice-

daily regimen for 7 days has

been shown to be effective.[1]

[2]

Vehicle for p.o. 20% SBE-β-CD in Saline

A stock solution in DMSO can

be diluted in this vehicle for

oral administration.[6]

Vehicle for i.p.
Saline with 10% DMSO and

10% Tween 80

This vehicle can be used for

intraperitoneal injections.

Table 2: Summary of SB399885 Efficacy in Cognitive
Tasks
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Cognitive Task Animal Model
Dosage and
Regimen

Key Findings

Novel Object

Recognition

Scopolamine-induced

deficit

10 mg/kg p.o., b.i.d.

for 7 days

Significantly reversed

the scopolamine-

induced deficit in

recognizing a novel

object.[1][2]

Morris Water Maze
Aged rats (22 months

old)

10 mg/kg p.o., b.i.d.

for 7 days

Fully reversed age-

dependent deficits in

spatial learning and

significantly improved

memory recall.[1][2]

In Vivo Microdialysis Freely moving rats Acute 10 mg/kg p.o.

Significantly increased

extracellular

acetylcholine levels in

the medial prefrontal

cortex.[1][2]

Experimental Protocols
Preparation of SB399885 Solution
For Oral Administration (p.o.):

Prepare a stock solution of SB399885 hydrochloride in DMSO (e.g., 25 mg/mL).

Prepare a 20% solution of Sulfobutyl ether β-cyclodextrin (SBE-β-CD) in sterile saline.

For a final dosing solution, dilute the DMSO stock solution in the 20% SBE-β-CD in saline.

For example, to prepare a 1 mg/mL solution, add 40 µL of the 25 mg/mL DMSO stock to 960

µL of the 20% SBE-β-CD solution.[6]

Administer the solution to rats via oral gavage at a volume of 1-2 mL/kg body weight to

achieve the desired dose.

For Intraperitoneal Administration (i.p.):
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Prepare a vehicle solution of 10% DMSO and 10% Tween 80 in sterile saline.

Dissolve the SB399885 hydrochloride directly in the vehicle to the desired final

concentration.

Administer the solution via intraperitoneal injection.

Novel Object Recognition (NOR) Protocol
The NOR task assesses a rat's ability to recognize a novel object in a familiar environment.

Apparatus:

An open-field arena (e.g., 70 cm x 70 cm x 45 cm) with non-porous walls and floor.

Two sets of identical objects (e.g., plastic shapes, metal cans) that are heavy enough to not

be displaced by the rats.

Procedure:

Habituation:

Handle the rats for several days prior to the experiment to acclimate them to the

researcher.

On the day before testing, allow each rat to freely explore the empty arena for 5-10

minutes.

Training (Familiarization) Phase:

Place two identical objects (A1 and A2) in the arena.

Place a rat in the arena, midway between the two objects, and allow it to explore for a set

period (e.g., 5 minutes).

Exploration is defined as the rat's nose being within 2 cm of the object and actively sniffing

or touching it.

After the exploration period, return the rat to its home cage.
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Retention Interval:

A delay is imposed between the training and testing phases. This can range from a short-

term memory interval (e.g., 1 hour) to a long-term memory interval (e.g., 24 hours).[7]

Testing (Choice) Phase:

Replace one of the familiar objects with a novel object (B). The arena now contains one

familiar object (A) and one novel object (B).

Place the rat back into the arena and record its exploration of both objects for a set period

(e.g., 5 minutes).

Thoroughly clean the arena and objects with 70% ethanol between each trial to eliminate

olfactory cues.

Data Analysis:

Calculate the Discrimination Index (DI): (Time exploring novel object - Time exploring familiar

object) / (Total exploration time).

A higher DI indicates better recognition memory.

Morris Water Maze (MWM) Protocol
The MWM is a test of spatial learning and memory.[8]

Apparatus:

A large circular pool (e.g., 1.5-2 meters in diameter) filled with water made opaque with non-

toxic tempura paint or milk powder.

An escape platform submerged 1-2 cm below the water surface.

Extramaze cues (e.g., posters, shapes) placed on the walls of the room to serve as spatial

references.

A video tracking system to record the rat's swim path.
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Procedure:

Acquisition Training:

Conduct training for 4-5 consecutive days, with 4 trials per day for each rat.

For each trial, gently place the rat into the water facing the pool wall at one of four

randomized start locations (North, South, East, West).

Allow the rat to swim and find the hidden platform. If the rat does not find the platform

within a set time (e.g., 60-90 seconds), gently guide it to the platform.

Allow the rat to remain on the platform for 15-30 seconds before removing it for the next

trial.

The inter-trial interval is typically 10-20 minutes.

Probe Trial:

24 hours after the final acquisition trial, conduct a probe trial to assess spatial memory.

Remove the escape platform from the pool.

Place the rat in the pool at a novel start location and allow it to swim for 60 seconds.

Record the time spent in the target quadrant (where the platform was previously located).

Data Analysis:

Acquisition Phase:

Escape latency (time to find the platform).

Path length (distance swam to find the platform).

A decrease in escape latency and path length over training days indicates learning.

Probe Trial:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Percentage of time spent in the target quadrant.

Number of crossings over the former platform location.

A significant preference for the target quadrant indicates good spatial memory.
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Caption: Proposed signaling pathway of SB399885 for cognitive enhancement.
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Novel Object Recognition Workflow

Day 1: Habituation
(10 min exploration of empty arena)

Day 2-8: SB399885 Administration
(10 mg/kg, p.o., b.i.d.)

Day 9: Training Phase
(5 min exploration with two identical objects)

Retention Interval
(e.g., 24 hours)

Day 10: Testing Phase
(5 min exploration with one familiar and one novel object)

Data Analysis
(Discrimination Index)

Click to download full resolution via product page

Caption: Experimental workflow for the Novel Object Recognition task.
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Morris Water Maze Workflow

Day 1-7: SB399885 Administration
(10 mg/kg, p.o., b.i.d.)

Day 3-7: Acquisition Training
(4 trials/day)

Day 8: Probe Trial
(60s, no platform)

Data Analysis
(Escape Latency, Time in Target Quadrant)

Click to download full resolution via product page

Caption: Experimental workflow for the Morris Water Maze task.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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